Cas no 1396752-77-4 ((5-(Trifluoromethyl)benzofuran-2-yl)boronic acid)

• Product Name: (5-(Trifluoromethyl)benzofuran-2-yl)boronic acid
• CAS No: 1396752-77-4
• MF: C₉H₆BF₃O₃
• MW: 229.948353290558
• CID: 3165159
• PubChem ID: 70664746
• Update Time: 2025-04-21

(5-(Trifluoromethyl)benzofuran-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Trifluoromethylbenzofuran-2-boronic acid
• (5-(Trifluoromethyl)benzofuran-2-yl)boronicacid
• 1396752-77-4
• SCHEMBL12099991
• DB-102453
• (5-(Trifluoromethyl)benzofuran-2-yl)boronic acid
• [5-(trifluoromethyl)-1-benzofuran-2-yl]boronic acid

• Inchi： 1S/C9H6BF3O3/c11-9(12,13)6-1-2-7-5(3-6)4-8(16-7)10(14)15/h1-4,14-15H
• InChI Key： FMNJDJWOEYUSTA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=C(B(O)O)O2)C=1)(F)F

Computed Properties

• Exact Mass: 230.0362087Da
• Monoisotopic Mass: 230.0362087Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 337.1±52.0 °C at 760 mmHg
• Flash Point: 157.7±30.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(5-(Trifluoromethyl)benzofuran-2-yl)boronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)